Cas no 2138378-39-7 (tert-butyl({2-chloro-6-(trifluoromethyl)pyridin-4-ylmethyl})amine)

• Product Name: tert-butyl({2-chloro-6-(trifluoromethyl)pyridin-4-ylmethyl})amine
• CAS No: 2138378-39-7
• MF: C₁₁H₁₄ClF₃N₂
• MW: 266.690472126007
• CID: 5610742
• PubChem ID: 165487002
• Update Time: 2025-05-21

tert-butyl({2-chloro-6-(trifluoromethyl)pyridin-4-ylmethyl})amine Chemical and Physical Properties

Names and Identifiers

• 2138378-39-7
• EN300-841297
• tert-butyl({[2-chloro-6-(trifluoromethyl)pyridin-4-yl]methyl})amine
• tert-butyl({2-chloro-6-(trifluoromethyl)pyridin-4-ylmethyl})amine

• Inchi： 1S/C11H14ClF3N2/c1-10(2,3)16-6-7-4-8(11(13,14)15)17-9(12)5-7/h4-5,16H,6H2,1-3H3
• InChI Key： IOZUELPJZZWWTB-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C(F)(F)F)=N1)CNC(C)(C)C

Computed Properties

• Exact Mass: 266.0797606g/mol
• Monoisotopic Mass: 266.0797606g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 24.9Ų

Additional information on tert-butyl({2-chloro-6-(trifluoromethyl)pyridin-4-ylmethyl})amine

tert-butyl({2-chloro-6-(trifluoromethyl)pyridin-4-ylmethyl})amine: A Comprehensive Overview

The compound tert-butyl({2-chloro-6-(trifluoromethyl)pyridin-4-ylmethyl})amine, with the CAS number 2138378-39-7, is a highly specialized organic compound that has garnered significant attention in the fields of synthetic chemistry, pharmacology, and materials science. This compound is characterized by its unique molecular structure, which incorporates a pyridine ring substituted with chlorine, trifluoromethyl, and tert-butylamino groups. The combination of these functional groups imparts distinctive chemical and physical properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. The presence of the trifluoromethyl group, a common feature in many bioactive molecules, contributes to the compound's lipophilicity and stability. This makes it an attractive candidate for drug design, particularly in the context of targeting specific biological pathways. Researchers have explored its role as a potential inhibitor of certain enzymes, which could pave the way for innovative therapeutic interventions.

The molecular structure of tert-butyl({2-chloro-6-(trifluoromethyl)pyridin-4-ylmethyl})amine is notable for its pyridine ring system. The pyridine moiety serves as a versatile platform for further functionalization, enabling the attachment of various substituents that can modulate its reactivity and selectivity. The chloro group at position 2 and the trifluoromethyl group at position 6 create a unique electronic environment around the nitrogen atom at position 4. This configuration enhances the molecule's ability to participate in diverse chemical reactions, including nucleophilic substitutions and hydrogen bonding interactions.

In terms of synthesis, this compound is typically prepared through a multi-step process involving Friedel-Crafts alkylation or nucleophilic aromatic substitution. The choice of synthesis route depends on the availability of starting materials and the desired regioselectivity. Recent advancements in catalytic methods have improved the efficiency and scalability of these reactions, making it easier to produce this compound on an industrial scale.

The application of tert-butyl({2-chloro-6-(trifluoromethyl)pyridin-4-ylmethyl})amine extends beyond pharmaceuticals. It has been investigated for its potential use in agrochemicals, where its ability to inhibit key enzymes involved in plant growth regulation could lead to novel herbicides or pesticides. Additionally, its electronic properties make it a promising candidate for use in organic electronics, particularly in light-emitting diodes (LEDs) and field-effect transistors (FETs). Researchers have reported enhanced charge transport properties when this compound is incorporated into polymer blends used in such devices.

From an environmental perspective, understanding the fate and behavior of this compound is crucial. Studies have shown that under certain conditions, it undergoes biodegradation through microbial action or abiotic processes such as photolysis. These findings are essential for assessing its environmental impact and ensuring sustainable practices during its production and application.

In conclusion, tert-butyl({2-chloro-6-(trifluoromethyl)pyridin-4-ylmethyl})amine stands out as a versatile molecule with a wide range of potential applications. Its unique structure, combined with recent advancements in synthesis and application research, positions it as a key player in various scientific domains. As ongoing studies continue to uncover new insights into its properties and functionalities, this compound is poised to make significant contributions to both academic research and industrial innovation.